Cas no 2248413-46-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate
• CAS No: 2248413-46-7
• MF: C₁₈H₁₅NO₇S
• MW: 389.379204034805
• CID: 6092868
• PubChem ID: 165731473
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248413-46-7
• EN300-6520389
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate

• Inchi： 1S/C18H15NO7S/c1-25-12-6-8-13(9-7-12)27(23,24)11-10-16(20)26-19-17(21)14-4-2-3-5-15(14)18(19)22/h2-9H,10-11H2,1H3
• InChI Key： YJLUOUWYBZLMAZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 389.05692299g/mol
• Monoisotopic Mass: 389.05692299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate (CAS No. 2248413-46-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate (CAS No. 2248413-46-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxo group, a dihydroisoindole moiety, and a 4-methoxybenzenesulfonyl substituent. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various therapeutic applications.

The dihydroisoindole core of this compound is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the 1,3-dioxo group further enhances its reactivity and stability, making it suitable for conjugation with other functional groups. The 4-methoxybenzenesulfonyl substituent adds additional complexity and specificity to the molecule, potentially influencing its pharmacological properties.

Recent studies have explored the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate in various therapeutic areas. One notable application is in the field of cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate has been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, San Francisco (UCSF) found that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate have also been studied extensively. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

One of the key challenges in the development of new pharmaceuticals is ensuring their safety and efficacy. Preclinical studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate has a favorable safety profile with minimal toxicity at therapeutic doses. This makes it a promising candidate for further clinical evaluation.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Researchers at the Max Planck Institute for Chemical Biology have developed an efficient synthetic route that minimizes side reactions and maximizes product quality. This synthetic method has been widely adopted by other research groups and pharmaceutical companies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methoxybenzenesulfonyl)propanoate (CAS No. 2248413-46-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.